4-Nitrophthalide

Specification

• CAS No.: 65399-18-0
• Molecular Formula: C8H5NO4
• Molecular Weight: 179.13 g/mol
• IUPAC Name: 4-nitro-3H-2-benzofuran-1-one
• Standard InChI: InChI=1S/C8H5NO4/c10-8-5-2-1-3-7(9(11)12)6(5)4-13-8/h1-3H,4H2
• Standard InChI Key: NTPUVQUUAYGRHK-UHFFFAOYSA-N
• SMILES: C1C2=C(C=CC=C2[N+](=O)[O-])C(=O)O1
• Canonical SMILES: C1C2=C(C=CC=C2[N+](=O)[O-])C(=O)O1

Introduction

Chemical Identity and Structure

4-Nitrophthalide belongs to the class of phthalides, which are lactones derived from phthalic acid. The compound is characterized by a nitro group at the 4-position of the phthalide structure. Its formal IUPAC name is 4-nitroisobenzofuran-1(3H)-one, reflecting its chemical structure consisting of a nitro-substituted isobenzofuran ring with a ketone group.

Basic Identification Parameters

The compound can be identified through several standard chemical identifiers that facilitate its recognition in scientific literature and chemical databases:

Parameter	Information
CAS Number	65399-18-0
IUPAC Name	4-nitroisobenzofuran-1(3H)-one
Molecular Formula	C8H5NO4
Molecular Weight	179.13
Synonyms	4-Nitrophthalide

The above identifiers are essential for accurate chemical referencing and database searches related to this compound.

Physicochemical Properties

Understanding the physical and chemical properties of 4-Nitrophthalide is crucial for its handling, storage, and application in various contexts, particularly in pharmaceutical research and development.

Physical Characteristics

Property	Description
Appearance	Off white solid
Solubility	Soluble in DCM (dichloromethane)
Storage Condition	2-8°C (refrigerated storage)

These physical properties highlight the compound's stability requirements and handling considerations for laboratory and industrial applications.

Pharmaceutical Relevance

4-Nitrophthalide has particular significance in the pharmaceutical industry due to its relationship with important medicinal compounds and manufacturing processes.

Comparative Analysis with Related Compounds

To better understand 4-Nitrophthalide, it is helpful to consider it in the context of related compounds that have been more extensively studied.

Relationship to Other Phthalide Derivatives

While 4-Nitrophthalide has a specific molecular structure and properties, it shares structural similarities with other phthalide derivatives that appear in pharmaceutical contexts. For instance, 5-Bromo phthalide and 5-Amino phthalide are related compounds that have been studied in pharmaceutical analysis contexts.

The structural relationships between these compounds influence their chemical behavior, synthesis pathways, and analytical detection methods. These similarities can provide insights into the potential chemical behavior of 4-Nitrophthalide when direct data is limited.

Quality Control Implications

The identification of 4-Nitrophthalide as a Lenalidomide-related impurity underscores its importance in pharmaceutical quality control processes.

Research Gaps and Future Directions

The limited availability of specific research on 4-Nitrophthalide highlights several areas where further investigation would be valuable.